Cas no 109746-09-0 (4-Methoxy-6-pentyl-2H-pyran-2-one)
4-Methoxy-6-pentyl-2H-pyran-2-one is a lactone derivative characterized by its methoxy and pentyl substituents, which influence its chemical reactivity and physical properties. This compound is of interest in organic synthesis due to its structural framework, which serves as a precursor or intermediate in the preparation of more complex molecules. Its pyran-2-one core offers versatility in cyclization and functionalization reactions, while the methoxy and pentyl groups enhance solubility in organic solvents and modulate electronic effects. The compound’s stability under standard conditions and well-defined reactivity profile make it a practical choice for research applications in medicinal chemistry and material science.

109746-09-0 structure
Product name:4-Methoxy-6-pentyl-2H-pyran-2-one
4-Methoxy-6-pentyl-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-Methoxy-6-pentyl-2H-pyran-2-one
- 4-methoxy-6-pentylpyran-2-one
- 2H-Pyran-2-one,4-methoxy-6-pentyl
- 4-METHOXY-6-PENTYL-PYRAN-2-ONE
- 109746-09-0
- A906538
- FT-0692523
- DTXSID60551548
- CHEBI:217891
- L-Homophenylalaninehydrochloride
- AKOS006325371
- 6-pentyl-4-methoxy-pyran-2-one
- DB-059936
-
- MDL: MFCD11520434
- Inchi: InChI=1S/C11H16O3/c1-3-4-5-6-9-7-10(13-2)8-11(12)14-9/h7-8H,3-6H2,1-2H3
- InChI Key: JQGCRHXJDXQXGH-UHFFFAOYSA-N
- SMILES: CCCCCC1=CC(OC)=CC(=O)O1
Computed Properties
- Exact Mass: 196.11000
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 2.7
Experimental Properties
- Boiling Point: 330.639°C at 760 mmHg
- PSA: 39.44000
- LogP: 2.38110
4-Methoxy-6-pentyl-2H-pyran-2-one Security Information
- Storage Condition:Sealed in dry,2-8°C
4-Methoxy-6-pentyl-2H-pyran-2-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methoxy-6-pentyl-2H-pyran-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A119001494-1g |
4-Methoxy-6-pentyl-2H-pyran-2-one |
109746-09-0 | 95% | 1g |
$678.24 | 2023-09-04 | |
Ambeed | A877012-1g |
4-Methoxy-6-pentyl-2H-pyran-2-one |
109746-09-0 | 95+% | 1g |
$622.0 | 2024-04-26 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756971-1g |
4-Methoxy-6-pentyl-2h-pyran-2-one |
109746-09-0 | 98% | 1g |
¥6095.00 | 2024-08-09 | |
Chemenu | CM182020-1g |
4-methoxy-6-pentyl-2H-pyran-2-one |
109746-09-0 | 95% | 1g |
$746 | 2023-11-25 | |
Chemenu | CM182020-1g |
4-methoxy-6-pentyl-2H-pyran-2-one |
109746-09-0 | 95% | 1g |
$729 | 2021-08-05 |
4-Methoxy-6-pentyl-2H-pyran-2-one Related Literature
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Abeer H. Elmaidomy,Nourhan Hisham Shady,Khaled Mohamed Abdeljawad,Mohamed Badran Elzamkan,Hussein Hykel Helmy,Emad Ashour Tarshan,Abanoub Nabil Adly,Yasmin Hamdy Hussien,Nesma Gamal Sayed,Ahmed Zayed,Usama Ramadan Abdelmohsen RSC Adv. 2022 12 29078
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Hirokazu Kage,Elena Riva,James S. Parascandolo,Martin F. Kreutzer,Manuela Tosin,Markus Nett Org. Biomol. Chem. 2015 13 11414
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:109746-09-0)4-Methoxy-6-pentyl-2H-pyran-2-one

Purity:99%
Quantity:1g
Price ($):560.0